molecular formula C13H11FN2O B5850753 N-(4-fluorobenzyl)isonicotinamide

N-(4-fluorobenzyl)isonicotinamide

Cat. No. B5850753
M. Wt: 230.24 g/mol
InChI Key: CEKNMTCALFEWJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-fluorobenzyl)isonicotinamide (4FBI) is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the family of isonicotinamides and has been found to exhibit interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-fluorobenzyl)isonicotinamide is not fully understood. However, studies have suggested that this compound works by inhibiting the activity of certain enzymes that are involved in cancer cell growth and inflammation. This compound has also been found to induce apoptosis, which is a process of programmed cell death that is important in cancer treatment.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect several biochemical and physiological processes in the body. This compound has been found to inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. In addition, this compound has been found to induce apoptosis, which is a process of programmed cell death that is important in cancer treatment. This compound has also been found to have anti-inflammatory properties and can be used to treat inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-fluorobenzyl)isonicotinamide in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N-(4-fluorobenzyl)isonicotinamide. One area of research is the development of new cancer treatments based on this compound. Another area of research is the study of the mechanism of action of this compound, which is not fully understood. In addition, researchers are exploring the potential use of this compound in the treatment of other diseases such as inflammatory bowel disease and multiple sclerosis.
Conclusion:
In conclusion, this compound is a promising compound that has potential applications in scientific research. This compound has been found to have anti-tumor and anti-inflammatory properties and can be used to treat a variety of diseases. The synthesis method for this compound is relatively simple, and this compound can be obtained in high purity. Future research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in the treatment of other diseases.

Synthesis Methods

The synthesis of N-(4-fluorobenzyl)isonicotinamide involves the reaction of isonicotinic acid with 4-fluorobenzylamine in the presence of a coupling reagent. The resulting product is then purified through column chromatography to obtain the final compound. This method has been reported in several scientific papers and has been found to yield high purity this compound.

Scientific Research Applications

N-(4-fluorobenzyl)isonicotinamide has been reported to have several potential applications in scientific research. One of the most promising areas is in the field of cancer research. Studies have shown that this compound has anti-tumor properties and can inhibit the growth of cancer cells. This compound has also been found to be effective against drug-resistant cancer cells. In addition, this compound has been reported to have anti-inflammatory properties and can be used to treat inflammatory diseases such as rheumatoid arthritis.

properties

IUPAC Name

N-[(4-fluorophenyl)methyl]pyridine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H11FN2O/c14-12-3-1-10(2-4-12)9-16-13(17)11-5-7-15-8-6-11/h1-8H,9H2,(H,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CEKNMTCALFEWJP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1CNC(=O)C2=CC=NC=C2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H11FN2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

230.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

34.2 [ug/mL] (The mean of the results at pH 7.4)
Record name SID47198094
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.